Cas no 945262-03-3 (Ethyl 2-chloro-5-methylbenzoate)

• Product Name: Ethyl 2-chloro-5-methylbenzoate
• CAS No: 945262-03-3
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 1093165
• Update Time: 2025-11-02

Ethyl 2-chloro-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-5-methylbenzoate

• Inchi： 1S/C10H11ClO2/c1-3-13-10(12)8-6-7(2)4-5-9(8)11/h4-6H,3H2,1-2H3
• InChI Key： PMODZEYGPFPRKO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 2-chloro-5-methylbenzoate

Ethyl 2-chloro-5-methylbenzoate (CAS No. 945262-03-3): A Comprehensive Overview of Its Properties and Applications

Ethyl 2-chloro-5-methylbenzoate (CAS No. 945262-03-3) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and fragrance industries. This ester derivative, characterized by its chloro and methyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. With the growing demand for high-purity chemical intermediates, this compound has garnered significant attention from researchers and industrial manufacturers alike.

The molecular structure of Ethyl 2-chloro-5-methylbenzoate combines a benzoate core with an ethyl ester group, enhancing its solubility in organic solvents. This feature is particularly advantageous in organic synthesis, where it serves as a precursor for more complex molecules. Recent studies highlight its role in the development of bioactive compounds, aligning with the current trend toward sustainable and efficient chemical processes. As industries prioritize green chemistry, the compound's potential for low-environmental-impact applications is being explored.

One of the most frequently searched questions about Ethyl 2-chloro-5-methylbenzoate revolves around its synthesis methods. Common approaches involve the esterification of 2-chloro-5-methylbenzoic acid with ethanol, often catalyzed by acid or base. Researchers are also investigating catalytic optimization to improve yield and reduce waste, addressing the global push for sustainable manufacturing. Additionally, its spectroscopic data (e.g., NMR, IR) is a hot topic among analytical chemists, as accurate characterization is critical for quality control.

In the pharmaceutical sector, CAS No. 945262-03-3 is valued for its role in synthesizing drug intermediates. Its structural motifs are found in compounds with potential therapeutic effects, such as anti-inflammatory or antimicrobial agents. This aligns with the rising interest in precision medicine and targeted drug delivery, where customized chemical building blocks are essential. Furthermore, its stability under various conditions makes it a reliable candidate for long-term storage and scalable production.

The agrochemical industry also benefits from Ethyl 2-chloro-5-methylbenzoate, particularly in the formulation of crop protection agents. Its derivatives are studied for their potential as pesticide synergists, reflecting the agricultural sector's focus on eco-friendly pest control. With increasing regulatory scrutiny on traditional pesticides, this compound's derivatives offer a promising alternative for reduced environmental toxicity.

From a commercial perspective, the global market for specialty esters like Ethyl 2-chloro-5-methylbenzoate is expanding, driven by demand from emerging economies and high-tech industries. Suppliers emphasize batch-to-batch consistency and regulatory compliance, as these factors are critical for end-users in regulated sectors. FAQs often focus on supply chain transparency and technical documentation, underscoring the need for reliable sourcing.

In conclusion, Ethyl 2-chloro-5-methylbenzoate (CAS No. 945262-03-3) stands out as a multifaceted compound with broad industrial relevance. Its applications span pharmaceuticals, agrochemicals, and fragrance chemistry, making it a subject of ongoing research and innovation. As industries evolve toward sustainability and efficiency, this compound is poised to play a pivotal role in advancing synthetic methodologies and product development.